Cas no 2228885-48-9 (1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carbonitrile
• CAS No: 2228885-48-9
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 6000814
• PubChem ID: 165646070
• Update Time: 2025-05-20

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carbonitrile
• EN300-1753514
• 2228885-48-9

• Inchi： 1S/C14H16N2/c1-2-16-8-5-11-9-12(3-4-13(11)16)14(10-15)6-7-14/h3-4,9H,2,5-8H2,1H3
• InChI Key： DCIZFSKXZQNCKS-UHFFFAOYSA-N
• SMILES： N1(CC)CCC2=C1C=CC(=C2)C1(C#N)CC1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27Ų

Additional information on 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carbonitrile

Research Brief on 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carbonitrile (CAS: 2228885-48-9)

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carbonitrile (CAS: 2228885-48-9) is a novel chemical entity that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique indole-cyclopropane-carbonitrile scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carbonitrile involves a multi-step process, starting from readily available indole derivatives. Key steps include the introduction of the ethyl group at the 1-position of the indole ring, followed by cyclopropanation and nitrile functionalization. Optimization of the synthetic route has been reported to improve yield and purity, making it feasible for large-scale production. The compound's structural features, such as the cyclopropane ring and the nitrile group, are believed to contribute to its stability and bioactivity.

Pharmacological evaluations have revealed that 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carbonitrile exhibits selective binding affinity towards certain enzyme targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro studies indicate its potential as an inhibitor or modulator of these targets, with implications for treating diseases such as cancer, inflammatory disorders, and neurological conditions. Mechanistic studies suggest that the compound's activity may be linked to its ability to induce conformational changes in the target proteins, thereby altering their function.

Recent advancements in the understanding of this compound's structure-activity relationship (SAR) have enabled the design of derivatives with enhanced potency and selectivity. Computational modeling and X-ray crystallography have provided insights into the binding modes and interactions at the molecular level. These findings are instrumental in guiding the optimization of the lead compound for clinical development.

In conclusion, 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carbonitrile (CAS: 2228885-48-9) represents a promising scaffold for drug discovery. Its unique chemical structure, combined with its pharmacological profile, underscores its potential as a therapeutic agent. Ongoing research aims to further elucidate its mechanisms of action and evaluate its efficacy in preclinical models, paving the way for future clinical trials.